Bdstto

• CAS RN: 125507-51-9
• Molecular Formula: C14H24O4SSi
• Molecular Weight: 316.49 g/mol
• IUPAC Name: (3aR,4S,7aR)-4-[tert-butyl(dimethyl)silyl]oxy-1,1-dioxo-3a,4,7,7a-tetrahydro-1-benzothiophen-3-one
• InChI: InChI=1S/C14H24O4SSi/c1-14(2,3)20(4,5)18-11-7-6-8-12-13(11)10(15)9-19(12,16)17/h6-7,11-13H,8-9H2,1-5H3/t11-,12+,13-/m0/s1
• InChI Key: KYHJMBIQAKCGAC-XQQFMLRXSA-N
• Isomeric SMILES: CC(C)(C)[Si](C)(C)O[C@H]1C=CC[C@@H]2[C@H]1C(=O)CS2(=O)=O
• SMILES: CC(C)(C)[Si](C)(C)OC1C=CCC2C1C(=O)CS2(=O)=O
• synonyms: 4-(tert-butyldimethylsiloxy)-3a,4,7,7a-tetrahydrobenzo(b)thiphen-3(2H)-one; BDSTTO

Description

Bdstto, also known as 2,3-bis(3-methoxy-4-hydroxybenzyl)butane-1,4-diol, is a natural compound extracted from the roots of the plant Cistanche deserticola. It has been used for centuries in traditional Chinese medicine for its various health benefits. In recent years, Bdstto has gained attention in the scientific community for its potential therapeutic applications.

Mechanism Of Action

The mechanism of action of Bdstto is not fully understood, but it is believed to work through a variety of pathways. Bdstto has been shown to activate the Nrf2 pathway, which is responsible for regulating antioxidant and detoxification responses in the body. Bdstto also inhibits the activity of inflammatory cytokines, such as TNF-alpha and IL-6, and activates the AMPK pathway, which is involved in energy metabolism.

Biochemical And Physiological Effects

Bdstto has been shown to have a number of biochemical and physiological effects. It has been found to increase levels of antioxidant enzymes, such as superoxide dismutase and catalase, and reduce levels of reactive oxygen species. Bdstto has also been shown to reduce inflammation and oxidative stress, and improve mitochondrial function.

Advantages And Limitations For Lab Experiments

Bdstto has several advantages for use in lab experiments. It is a natural compound with low toxicity, making it a safer alternative to synthetic compounds. Bdstto is also readily available and can be extracted from natural sources. However, there are limitations to using Bdstto in lab experiments. Its low solubility in water can make it difficult to work with, and its complex structure can make it challenging to synthesize.

Future Directions

There are several potential future directions for research on Bdstto. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Bdstto has been shown to improve cognitive function and protect against neuronal damage in animal studies. Another area of interest is its potential as an anti-cancer agent. Bdstto has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. Further research is needed to determine its efficacy in vivo. Additionally, more research is needed to fully understand the mechanism of action of Bdstto and its potential applications in various disease states.

Synthesis Methods

Bdstto is extracted from the roots of Cistanche deserticola using a variety of methods, including hot water extraction, alcohol extraction, and supercritical fluid extraction. The extracted compound is then purified using chromatography techniques.

Scientific Research Applications

Bdstto has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been found to have antioxidant, anti-inflammatory, anti-cancer, and anti-aging properties. Bdstto has also been shown to improve cognitive function, protect against neurodegenerative diseases, and enhance immune function.